Cas no 405921-09-7 (2-Bromo-1-(2-(difluoromethoxy)phenyl)ethanone)

• Product Name: 2-Bromo-1-(2-(difluoromethoxy)phenyl)ethanone
• CAS No: 405921-09-7
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• MDL: MFCD01910076
• CID: 1029352
• PubChem ID: 2778267
• Update Time: 2025-04-20

2-Bromo-1-(2-(difluoromethoxy)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-(difluoromethoxy)phenyl)ethanone
• 2-Bromo-1-[2-(difluoromethoxy)phenyl]ethanone
• 2-Bromo-2'-difluoromethoxyacetophenone
• 2-(Difluoromethoxy)phenacyl bromide
• AC1MCSWN
• AC1Q4KO4
• CTK5I9312
• MolPort-000-873-028
• SBB102875
• 2-bromo-1-(2-(difluoromethoxy)phenyl)ethan-1-one
• MFCD01910076
• 2-Bromo-2 inverted exclamation mark -(difluoromethoxy)acetophenone
• SCHEMBL9196847
• SY317027
• CS-0060466
• A855358
• EN300-67030
• 2-bromo-1-[2-(difluoromethoxy)phenyl]ethan-1-one
• IJKAWYQUZGMVEF-UHFFFAOYSA-N
• AKOS000210895
• 405921-09-7
• AS-66676
• DTXSID10380840

• MDL： MFCD01910076
• Inchi： 1S/C9H7BrF2O2/c10-5-7(13)6-3-1-2-4-8(6)14-9(11)12/h1-4,9H,5H2
• InChI Key： IJKAWYQUZGMVEF-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=CC=1OC(F)F)=O

Computed Properties

• Exact Mass: 263.95975g/mol
• Monoisotopic Mass: 263.95975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų